Cas no 897619-89-5 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide
• CAS No: 897619-89-5
• MF: C₂₂H₂₂N₂O₄S
• MW: 410.486084461212
• CID: 5513561
• Update Time: 2025-05-20

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide
• N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide

• Inchi： 1S/C22H22N2O4S/c1-2-28-20-13-8-16-6-3-4-7-19(16)21(20)22(25)23-17-9-11-18(12-10-17)24-14-5-15-29(24,26)27/h3-4,6-13H,2,5,14-15H2,1H3,(H,23,25)
• InChI Key： RGOHDICSLKAIGC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(N3CCCS3(=O)=O)C=C2)=O)=C2C(C=CC=C2)=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide

Research Brief on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide (CAS: 897619-89-5)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide (CAS: 897619-89-5) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its unique thiazolidine and naphthalene moieties, has been investigated for its potential therapeutic applications, particularly in the context of inflammatory and metabolic disorders. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The compound's structure suggests it may act as a modulator of key signaling pathways involved in inflammation and cellular metabolism. Specifically, its thiazolidine-1,1-dioxide group is hypothesized to interact with peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors that play critical roles in lipid metabolism and inflammation. Preliminary data from in vitro assays indicate that N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide exhibits selective binding affinity for PPAR-gamma, a subtype implicated in insulin sensitization and anti-inflammatory responses.

Recent advancements in the synthesis and optimization of this compound have been reported in the literature. Researchers have developed more efficient synthetic routes to improve yield and purity, which are critical for scaling up production for further preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure batch-to-batch consistency.

In vivo studies using animal models of metabolic syndrome and chronic inflammation have demonstrated promising results. Administration of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide led to significant reductions in biomarkers of inflammation, such as C-reactive protein (CRP) and interleukin-6 (IL-6), as well as improvements in glucose tolerance and lipid profiles. These findings suggest potential applications in treating conditions like type 2 diabetes and atherosclerosis.

Despite these encouraging results, challenges remain in the development of this compound. Issues such as bioavailability, potential off-target effects, and long-term safety need to be addressed in future studies. Researchers are also exploring structural analogs to enhance potency and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide represents a promising candidate for further development in the treatment of metabolic and inflammatory disorders. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations. This compound exemplifies the intersection of chemical innovation and biomedical research, highlighting the importance of interdisciplinary approaches in drug discovery.